Cas no 1597407-59-4 (3-[(2S)-Piperidin-2-yl]-1-(2,3,4-trifluorobenzoyl)azetidin-3-ol)

• Product Name: 3-[(2S)-Piperidin-2-yl]-1-(2,3,4-trifluorobenzoyl)azetidin-3-ol
• CAS No: 1597407-59-4
• MF: C₁₅H₁₇F₃N₂O₂
• MW: 314.302894353867
• CID: 2950579
• PubChem ID: 73672642
• Update Time: 2025-04-21

3-[(2S)-Piperidin-2-yl]-1-(2,3,4-trifluorobenzoyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• COBIMETINIB中间体7
• 3-[(2S)-piperidin-2-yl]-1-(2,3,4-trifluorobenzoyl)azetidin-3-ol
• SB18029
• Methanone, [3-hydroxy-3-(2S)-2-piperidinyl-1-azetidinyl](2,3,4-trifluorophenyl)-
• [3-hydroxy-3-[(2S)-piperidin-2-yl]azetidin-1-yl]-(2,3,4-trifluorophenyl)methanone
• P15359
• (S)-(3-hydroxy-3-(piperidin-2-yl)azetidin-1-
• SCHEMBL16481395
• 1597407-59-4
• yl)(2,3,4-trifluorophenyl)methanone
• XNC40759
• DB-210871
• AKOS027338405
• CS-0051583
• (S)-(3-Hydroxy-3-(piperidin-2-yl)azetidin-1-yl)(2,3,4-trifluorophenyl)methanone
• AS-52570
• 3-[(2S)-Piperidin-2-yl]-1-(2,3,4-trifluorobenzoyl)azetidin-3-ol

• Inchi： 1S/C15H17F3N2O2/c16-10-5-4-9(12(17)13(10)18)14(21)20-7-15(22,8-20)11-3-1-2-6-19-11/h4-5,11,19,22H,1-3,6-8H2/t11-/m0/s1
• InChI Key： VEAULQKXCJCPRU-NSHDSACASA-N
• SMILES： FC1C(=C(C=CC=1C(N1CC(C1)([C@@H]1CCCCN1)O)=O)F)F

Computed Properties

• Exact Mass: 314.12421228g/mol
• Monoisotopic Mass: 314.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.1